Sirt1-IN-2: A Technical Guide to its Discovery, Synthesis, and Mechanism of Action
Sirt1-IN-2: A Technical Guide to its Discovery, Synthesis, and Mechanism of Action
For Researchers, Scientists, and Drug Development Professionals
Executive Summary
Sirt1-IN-2, a potent pan-inhibitor of Sirtuin 1 (SIRT1), SIRT2, and SIRT3, represents a significant tool for researchers studying the roles of these deacetylases in a wide range of physiological and pathological processes. This technical guide provides an in-depth overview of the discovery, synthesis, and biological evaluation of this thieno[3,2-d]pyrimidine-6-carboxamide-based inhibitor. It is designed to equip researchers with the necessary information to synthesize, utilize, and further investigate this class of compounds.
Discovery of a Novel Pan-Sirtuin Inhibitor
Sirt1-IN-2 belongs to a class of thieno[3,2-d]pyrimidine-6-carboxamides identified through a DNA-encoded library technology (ELT) screen. This high-throughput screening method allowed for the rapid identification of a novel chemical scaffold with potent inhibitory activity against SIRT1, SIRT2, and SIRT3 from a library of 1.2 million compounds[1]. The initial hit was optimized through structure-activity relationship (SAR) studies to yield highly potent, nanomolar inhibitors[1].
Physicochemical Properties and In Vitro Potency
Sirt1-IN-2 and its analogs exhibit low nanomolar potency against the deacetylase activity of SIRT1, SIRT2, and SIRT3. The inhibitory concentrations (IC50) for a representative potent compound from this class are detailed in the table below.
| Target Sirtuin | IC50 (nM) |
| SIRT1 | 3.6 |
| SIRT2 | 2.7 |
| SIRT3 | 4.0 |
| Table 1: In vitro inhibitory potency of a representative thieno[3,2-d]pyrimidine-6-carboxamide pan-sirtuin inhibitor (compound 11c from Disch et al., 2013)[1]. |
Detailed Synthesis Protocols
The synthesis of the thieno[3,2-d]pyrimidine-6-carboxamide core and its derivatives involves a multi-step process. Below is a detailed protocol adapted from the original discovery publication and related synthetic literature[1][2].
Synthesis of 4-chlorothieno[3,2-d]pyrimidine-6-carboxylic acid (Intermediate 1)
This key intermediate is synthesized from 4-chlorothieno[3,2-d]pyrimidine.
Materials:
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4-chlorothieno[3,2-d]pyrimidine
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2,2,6,6-tetramethylpiperidine
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n-Butyllithium (BuLi) in hexanes (2.5 M)
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Dry ice (solid CO2)
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Anhydrous Tetrahydrofuran (THF)
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Ethyl acetate (EtOAc)
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0.1 M Hydrochloric acid (HCl)
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Magnesium sulfate (MgSO4)
Procedure:
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Dissolve 2,2,6,6-tetramethylpiperidine (1.5 equivalents) in anhydrous THF at 0°C under a nitrogen atmosphere.
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Add n-butyllithium (1.5 equivalents) dropwise to the solution and stir for 30 minutes at 0°C.
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In a separate flask, dissolve 4-chlorothieno[3,2-d]pyrimidine (1.0 equivalent) in anhydrous THF and cool to -78°C.
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Add the lithium diisopropylamide (LDA) solution prepared in step 2 to the solution from step 3 dropwise over 30 minutes at -78°C.
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Stir the reaction mixture at -78°C for 1 hour.
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Add crushed dry ice (10 equivalents) to the reaction mixture.
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Allow the reaction to warm to room temperature over 2 hours.
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Dilute the reaction with EtOAc and wash with 0.1 M HCl.
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Dry the organic layer over MgSO4, filter, and evaporate the solvent to yield 4-chlorothieno[3,2-d]pyrimidine-6-carboxylic acid[1].
Synthesis of 4-chlorothieno[3,2-d]pyrimidine-6-carboxamide (Intermediate 2)
Materials:
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4-chlorothieno[3,2-d]pyrimidine-6-carboxylic acid (Intermediate 1)
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Oxalyl chloride
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Ammonia in dioxane
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Dichloromethane (CH2Cl2)
Procedure:
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Suspend Intermediate 1 in CH2Cl2.
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Add oxalyl chloride dropwise and stir until the reaction is complete (monitored by TLC).
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Remove the solvent under reduced pressure.
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Dissolve the resulting acid chloride in dioxane and add a solution of ammonia in dioxane.
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Stir the reaction until completion.
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Evaporate the solvent and purify the crude product to obtain 4-chlorothieno[3,2-d]pyrimidine-6-carboxamide[1].
General Procedure for the Synthesis of Final Inhibitors (e.g., Analogs of Compound 11c)
The final compounds are synthesized by nucleophilic aromatic substitution of the chloride in Intermediate 2, followed by further functionalization.
Materials:
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4-chlorothieno[3,2-d]pyrimidine-6-carboxamide (Intermediate 2)
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Appropriate piperidine or piperazine derivative (e.g., 4-(2-Boc-aminoethyl)piperazine)
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Trifluoroacetic acid (TFA)
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Appropriate carboxylic acid (e.g., 3-(ethylcarbamoyl)benzoic acid)
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HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)
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DIEA (N,N-Diisopropylethylamine)
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Dichloromethane (CH2Cl2)
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Dimethylformamide (DMF)
Procedure:
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Chloride Displacement: React Intermediate 2 with the desired piperidine or piperazine derivative in a suitable solvent to afford the Boc-protected precursor[1].
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Boc Deprotection: Remove the Boc protecting group by treating the precursor with TFA in CH2Cl2 to yield the free amine[1].
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Amide Coupling: Couple the resulting amine with the desired carboxylic acid using HATU and DIEA in DMF to obtain the final inhibitor[1].
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Purification: Purify the final compound using appropriate chromatographic techniques (e.g., column chromatography or preparative HPLC).
Biological Evaluation and Mechanism of Action
In Vitro Sirtuin Inhibition Assay
The inhibitory activity of Sirt1-IN-2 and its analogs can be determined using a fluorogenic assay.
Principle: The assay measures the deacetylation of a fluorogenic acetylated peptide substrate by the sirtuin enzyme. The deacetylated product is then cleaved by a developer, releasing a fluorescent signal that is proportional to the enzyme activity.
Protocol Outline:
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Prepare a reaction mixture containing the sirtuin enzyme (SIRT1, SIRT2, or SIRT3), the fluorogenic acetylated peptide substrate, and NAD+.
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Add the test compound (Sirt1-IN-2) at various concentrations.
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Incubate the reaction at 37°C for a defined period (e.g., 30-60 minutes).
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Stop the reaction and add the developer solution.
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Incubate for a further period to allow for the development of the fluorescent signal.
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Measure the fluorescence intensity using a microplate reader.
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Calculate the percent inhibition and determine the IC50 value by fitting the data to a dose-response curve.
Cellular Mechanism of Action: Impact on Signaling Pathways
Sirt1-IN-2, as a pan-SIRT1/2/3 inhibitor, is expected to modulate key cellular signaling pathways regulated by these sirtuins. The primary mechanism involves the inhibition of the deacetylase activity of SIRT1 and SIRT2 in the nucleus and cytoplasm, and SIRT3 in the mitochondria. This leads to the hyperacetylation of their respective substrates.
SIRT1 is a known deacetylator of the tumor suppressor protein p53. Inhibition of SIRT1 by Sirt1-IN-2 is predicted to increase the acetylation of p53, which can enhance its stability and transcriptional activity, leading to cell cycle arrest or apoptosis.
Experimental Protocol: Western Blot for Acetylated p53
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Cell Treatment: Treat cells with Sirt1-IN-2 at various concentrations for a specified time. A positive control, such as a known SIRT1/2 inhibitor, can be included.
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Cell Lysis: Lyse the cells in a suitable buffer containing protease and deacetylase inhibitors.
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Protein Quantification: Determine the protein concentration of the lysates.
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Immunoprecipitation (Optional): For enhanced detection, immunoprecipitate p53 from the cell lysates.
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SDS-PAGE and Western Blotting: Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.
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Antibody Incubation: Probe the membrane with a primary antibody specific for acetylated p53 (e.g., anti-acetyl-p53 at Lys382) and a primary antibody for total p53 as a loading control.
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Detection: Use a secondary antibody conjugated to horseradish peroxidase (HRP) and a chemiluminescent substrate for detection.
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Analysis: Quantify the band intensities to determine the relative levels of acetylated p53.
SIRT1 also regulates the inflammatory response by deacetylating the p65 subunit of the NF-κB complex. Inhibition of SIRT1 by Sirt1-IN-2 is expected to result in increased acetylation of p65, leading to enhanced NF-κB transcriptional activity and a pro-inflammatory response.
Experimental Protocol: NF-κB Reporter Assay
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Cell Transfection: Co-transfect cells with an NF-κB luciferase reporter plasmid and a control plasmid (e.g., Renilla luciferase).
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Cell Treatment: Treat the transfected cells with Sirt1-IN-2 at various concentrations.
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Stimulation: Stimulate the cells with an NF-κB activator, such as tumor necrosis factor-alpha (TNF-α).
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Cell Lysis: Lyse the cells and measure both firefly and Renilla luciferase activities using a dual-luciferase reporter assay system.
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Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity to control for transfection efficiency. An increase in the normalized luciferase activity indicates an enhancement of NF-κB transcriptional activity.
Conclusion
The discovery of Sirt1-IN-2 and its analogs has provided the research community with highly potent and valuable tools to probe the complex biology of sirtuins. The thieno[3,2-d]pyrimidine-6-carboxamide scaffold represents a novel chemotype with significant potential for further development. This technical guide offers a comprehensive resource for the synthesis and biological evaluation of these pan-sirtuin inhibitors, enabling researchers to explore their therapeutic potential in various disease models. Further studies are warranted to fully elucidate the downstream effects of this class of inhibitors on cellular signaling and their in vivo efficacy and safety profiles.
